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Compound of Interest

Compound Name: (-)-alpha-Tocopherol

CAS No.: 1411583-24-8

Cat. No.: B1146286

Get Quote

(-)-alpha-Tocopherol is a viscous, oily organic compound. While it has low acute toxicity, its

physical and chemical properties necessitate specific disposal procedures. The primary

concerns are its immiscibility with water, potential for bioaccumulation, and incompatibility with

certain chemical classes.[1][2]

Key Disposal Directives:

Do Not Drain Dispose: As an oil, (-)-alpha-Tocopherol is insoluble in water and can clog

plumbing.[2][3] More importantly, its low biodegradability and high bioaccumulation potential

mean it can persist in the environment and harm aquatic organisms if it enters waterways.[1]

[4]

Segregate Your Waste: Never mix (-)-alpha-Tocopherol waste with other waste streams

unless explicitly part of a reaction quench and disposal protocol.[1] It is incompatible with

strong oxidizing agents, strong acids, and bases, which can lead to hazardous reactions or

degradation.[2][4]
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Incineration is the Preferred Method: The most common and environmentally sound method

for disposing of pure or lightly contaminated (-)-alpha-Tocopherol is through incineration by

a licensed hazardous waste disposal company. Its combustible nature makes this an

effective destruction method.

Follow Local Regulations: All waste disposal must adhere to local, state, and federal

regulations.[1][4] Always consult your institution's Environmental Health & Safety (EHS)

department for specific guidance.[5][6]

Disposal Decision Workflow
The correct disposal path for (-)-alpha-Tocopherol depends on its form and whether it has

been contaminated. This decision tree provides a logical workflow for classifying and handling

your waste stream.
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Waste Identification

Classification

Action & Disposal

Identify (-)-alpha-Tocopherol Waste Stream

Is it pure, expired,
or uncontaminated?

Assess Contamination

Is it from a spill cleanup?

No

Protocol 1:
Package as pure organic waste.

Yes

Is it mixed with other chemicals?

No

Protocol 3:
Package contaminated cleanup

materials as solid waste.

Yes

Does the mixture contain
an EPA listed hazardous waste

or exhibit hazardous characteristics
(ignitable, corrosive, reactive, toxic)?

Yes

Protocol 2A:
Dispose of as non-hazardous
chemical waste (consult EHS).

No

Protocol 2B:
Dispose of according to the
most hazardous component.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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